Cas no 81528-05-4 (Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 3-methyl-10-octyl-)

Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 3-methyl-10-octyl- structure
81528-05-4 structure
Product name:Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 3-methyl-10-octyl-
CAS No:81528-05-4
MF:C20H25N3O2
Molecular Weight:339.4314
CID:703783
PubChem ID:12786946

Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 3-methyl-10-octyl- Properties

Names and Identifiers

    • Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 3-methyl-10-octyl-
    • 3-methyl-10-octylpyrimido[4,5-b]quinoline-2,4-dione
    • 3-Methyl-10-octylpyrimido[4,5-b]quinoline-2,4(3H,10H)-dione
    • 81528-05-4
    • DTXSID80509829
    • Inchi: InChI=1S/C20H25N3O2/c1-3-4-5-6-7-10-13-23-17-12-9-8-11-15(17)14-16-18(23)21-20(25)22(2)19(16)24/h8-9,11-12,14H,3-7,10,13H2,1-2H3
    • InChIKey: JQHGCGIOEQNUAX-UHFFFAOYSA-N
    • SMILES: CCCCCCCCN1C2=CC=CC=C2C=C3C1=NC(=O)N(C3=O)C

Computed Properties

  • 精确分子量: 339.19467705g/mol
  • 同位素质量: 339.19467705g/mol
  • Isotope Atom Count: 0
  • 氢键供体数量: 0
  • 氢键受体数量: 2
  • 重原子数量: 25
  • 可旋转化学键数量: 7
  • 复杂度: 582
  • 共价键单元数量: 1
  • 确定原子立构中心数量: 0
  • 不确定原子立构中心数量: 0
  • 确定化学键立构中心数量: 0
  • 不确定化学键立构中心数量: 0
  • 拓扑分子极性表面积: 53Ų
  • XLogP3: 4.5

Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 3-methyl-10-octyl- Literature

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